Cas no 860807-13-2 (3-(propan-2-yl)-1H-pyrazol-1-ylmethanol)

• Product Name: 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol
• CAS No: 860807-13-2
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD28968214
• CID: 5227761
• PubChem ID: 23149190
• Update Time: 2026-03-07

3-(propan-2-yl)-1H-pyrazol-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-methanol, 3-(1-methylethyl)-
• 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol

• MDL： MFCD28968214
• Inchi： 1S/C7H12N2O/c1-6(2)7-3-4-9(5-10)8-7/h3-4,6,10H,5H2,1-2H3
• InChI Key： FOHPPRAYDJDVNC-UHFFFAOYSA-N
• SMILES： N1(CO)C=CC(C(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol

Professional Introduction to 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol (CAS No. 860807-13-2)

3-(propan-2-yl)-1H-pyrazol-1-ylmethanol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 860807-13-2, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The molecular structure of this compound includes a pyrazole moiety linked to a propan-2-yl group, which contributes to its distinctive chemical behavior and reactivity.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry. It serves as a key scaffold in the synthesis of numerous pharmacologically active agents, including antiviral, anti-inflammatory, and anticancer drugs. The presence of the propan-2-yl group in 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol enhances its solubility and bioavailability, making it a valuable intermediate in drug formulation. Recent studies have highlighted the importance of such structural features in improving the pharmacokinetic properties of therapeutic agents.

In the realm of pharmaceutical research, 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol has been investigated for its potential role in modulating various biological targets. The pyrazole moiety is known to interact with enzymes and receptors, thereby influencing metabolic pathways and cellular signaling. For instance, studies have demonstrated that derivatives of pyrazole can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase, which are involved in inflammation and pain management. The addition of the propan-2-yl group further enhances the compound's ability to interact with biological targets, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol with high accuracy. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins, thereby modulating their activity. These findings are particularly relevant in the context of developing novel drugs that target complex diseases such as cancer and neurodegenerative disorders. The ability of 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol to interact with multiple targets suggests its potential as a multitargeted drug candidate.

The synthesis of 3-(propan-2-yl)-1H-pyrazol-1-ylmethanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications. Additionally, green chemistry principles have been increasingly adopted in the synthesis of this compound to minimize environmental impact and improve sustainability.

The pharmacological properties of 3-(propan-2-ylyl)-1H-pyrazol-ylmethanol have been further explored through preclinical studies. These studies have demonstrated that the compound exhibits significant therapeutic potential in animal models of various diseases. For example, research has shown that it can reduce inflammation and pain without causing significant side effects. This makes it an attractive candidate for further clinical development. Moreover, the compound's ability to cross the blood-brain barrier suggests its potential application in treating central nervous system disorders.

In conclusion, 3-(propan-ylyl)-1H-pyrazol-ylmethanol (CAS No. 860807-13-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, the future prospects for this compound are promising. Continued research efforts are essential to fully elucidate its pharmacological properties and explore new applications in drug development.